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Compound of Interest

Compound Name: Calcium Maleate

Cat. No.: B1233713 Get Quote

In-Depth Technical Guide: Calcium Maleate
Introduction

Calcium maleate, the calcium salt of maleic acid, is a compound with emerging applications in

various industrial and biomedical fields. While not as extensively studied as other calcium salts,

its unique properties, derived from the dicarboxylic nature of maleic acid, have garnered

scientific interest. This guide provides a comprehensive overview of the available technical

information regarding calcium maleate, with a focus on its synthesis, properties, and analytical

characterization. Due to the limited publicly available research on the specific "discovery and

history" of calcium maleate as a distinct entity, this document will focus on the technical data

available from patent literature and related scientific principles.

Synthesis and Properties

Calcium maleate is typically synthesized through the reaction of a calcium salt, such as

calcium hydroxide or calcium carbonate, with maleic acid or maleic anhydride. The resulting

salt's properties are influenced by the stoichiometry of the reactants and the reaction

conditions.

Table 1: Physicochemical Properties of Calcium Maleate
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Property Value Source

Molecular Formula C4H2CaO4

Molecular Weight 154.14 g/mol

Appearance White crystalline powder General observation

Solubility in Water Sparingly soluble

Experimental Protocols

Protocol 1: Synthesis of Calcium Maleate

Objective: To synthesize calcium maleate from calcium hydroxide and maleic acid.

Materials:

Calcium hydroxide (Ca(OH)₂)

Maleic acid (C₄H₄O₄)

Deionized water

Magnetic stirrer

Beakers

Filtration apparatus (Buchner funnel, filter paper)

Drying oven

Procedure:

A specific molar ratio of maleic acid is dissolved in deionized water with continuous stirring.

A stoichiometric amount of calcium hydroxide is slowly added to the maleic acid solution.

The reaction mixture is stirred at a controlled temperature (e.g., 60°C) for a set duration

(e.g., 2 hours) to ensure complete reaction.
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The resulting precipitate of calcium maleate is collected by filtration.

The collected solid is washed with deionized water to remove any unreacted starting

materials.

The final product is dried in an oven at a specified temperature (e.g., 105°C) until a constant

weight is achieved.

Logical Relationship of Synthesis Steps
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Caption: A flowchart illustrating the key steps in the synthesis of calcium maleate.
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Applications in Research and Development

Patent literature suggests the use of calcium maleate in various formulations, including as a

component in polymer compositions and as a food additive. Its potential as a calcium

supplement or in drug delivery systems is an area of ongoing investigation, although detailed

public research is scarce. The dicarboxylate nature of the maleate ion could offer advantages

in terms of chelation and interaction with biological systems.

Experimental Workflow for Polymer Composite Formulation
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Caption: A workflow for incorporating calcium maleate into a polymer composite and its

subsequent characterization.

Conclusion
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While the dedicated scientific literature on the discovery and history of calcium maleate is

limited, its synthesis and potential applications are evident from patent filings. The

methodologies presented here provide a foundational understanding for researchers and drug

development professionals interested in exploring the properties and utility of this compound.

Further research is warranted to fully elucidate its physicochemical characteristics and potential

biological activities, which could pave the way for novel applications in materials science and

pharmaceuticals. The lack of detailed signaling pathway information precludes the creation of

such a diagram at this time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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